Cas no 331746-01-1 (3-fluoro-4-methylphenyl chloroformate)

3-fluoro-4-methylphenyl chloroformate structure

331746-01-1 structure

Product Name:3-fluoro-4-methylphenyl chloroformate

CAS No:331746-01-1

MF:C₈H₆ClFO₂

MW:188.583445072174

MDL:MFCD27949512

CID:2946416

PubChem ID:22019177

Update Time:2023-11-27

3-fluoro-4-methylphenyl chloroformate Chemical and Physical Properties

Names and Identifiers

- Carbonochloridic acid, 3-fluoro-4-methylphenyl ester
- 3-fluoro-4-methylphenyl chloroformate
- MDL： MFCD27949512
- Inchi： 1S/C8H6ClFO2/c1-5-2-3-6(4-7(5)10)12-8(9)11/h2-4H,1H3
- InChI Key： PGDFCHNNAVSRBC-UHFFFAOYSA-N
- SMILES： ClC(=O)OC1C=CC(C)=C(C=1)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 174
XLogP3: 3.2
Topological Polar Surface Area: 26.3

3-fluoro-4-methylphenyl chloroformate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-292099-0.05g	3-fluoro-4-methylphenyl chloroformate	331746-01-1		0.05g	$647.0	2023-09-06
Enamine	EN300-292099-0.1g	3-fluoro-4-methylphenyl chloroformate	331746-01-1		0.1g	$678.0	2023-09-06
Enamine	EN300-292099-0.25g	3-fluoro-4-methylphenyl chloroformate	331746-01-1		0.25g	$708.0	2023-09-06
Enamine	EN300-292099-0.5g	3-fluoro-4-methylphenyl chloroformate	331746-01-1		0.5g	$739.0	2023-09-06
Enamine	EN300-292099-1.0g	3-fluoro-4-methylphenyl chloroformate	331746-01-1		1g	$1086.0	2023-06-04
Enamine	EN300-292099-2.5g	3-fluoro-4-methylphenyl chloroformate	331746-01-1		2.5g	$1509.0	2023-09-06
Enamine	EN300-292099-5.0g	3-fluoro-4-methylphenyl chloroformate	331746-01-1		5g	$3147.0	2023-06-04
Enamine	EN300-292099-10.0g	3-fluoro-4-methylphenyl chloroformate	331746-01-1		10g	$4667.0	2023-06-04
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	SY296927-1g	3-Fluoro-4-methylphenyl Chloroformate	331746-01-1	≥95%	1g	¥8865.00	2025-04-15
Ambeed	A1087591-1g	Carbonochloridic acid, 3-fluoro-4-methylphenyl ester	331746-01-1	95%	1g	$612.0	2024-04-20

3-fluoro-4-methylphenyl chloroformate Related Literature

1. Distinct correlation between (CN2)x units and pores: a low-cost method for predesigned wide range control of micropore size of porous carbon†

Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
2. Evolution in surface coverage of CH3NH3PbI3−XClXvia heat assisted solvent vapour treatment and their effects on photovoltaic performance of devices

Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
3. Evolutionary de novo design of phenothiazine derivatives for dye-sensitized solar cells†

Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†

Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
5. Excitable dynamics in the bromate–sulfite–ferrocyanide reaction

J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291

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Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxy compounds

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